(R)-4-Phenyl-2-(2-((S)-p-tolylsulfinyl)phenyl)-4,5-dihydrooxazole

Specification

• Molecular Formula: C22H19NO2S
• Molecular Weight: 361.5 g/mol
• IUPAC Name: (4R)-2-[2-(4-methylphenyl)sulfinylphenyl]-4-phenyl-4,5-dihydro-1,3-oxazole
• Standard InChI: InChI=1S/C22H19NO2S/c1-16-11-13-18(14-12-16)26(24)21-10-6-5-9-19(21)22-23-20(15-25-22)17-7-3-2-4-8-17/h2-14,20H,15H2,1H3/t20-,26?/m0/s1
• Standard InChI Key: DAFPBDIGMMUDMU-DQUNLGLBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)C2=CC=CC=C2C3=N[C@@H](CO3)C4=CC=CC=C4
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)C2=CC=CC=C2C3=NC(CO3)C4=CC=CC=C4

Introduction

Molecular Structure and Stereochemical Properties

Core Architecture

The compound features a 4,5-dihydrooxazole (oxazoline) ring fused to two aromatic systems: a phenyl group at position 4 and a p-tolylsulfinyl-substituted phenyl group at position 2. The oxazoline ring adopts a puckered conformation, with the nitrogen and oxygen atoms contributing to its electronic polarization.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C$_{22}$H$_{19}$NO$_2$S
Molecular Weight	361.46 g/mol
IUPAC Name	(4R)-2-[2-(4-methylphenyl)sulfinylphenyl]-4-phenyl-4,5-dihydro-1,3-oxazole
Stereochemistry	R-configuration at C4; S-configuration at sulfinyl sulfur

Stereochemical Significance

The (S)-p-tolylsulfinyl group induces axial chirality, while the (R)-configured oxazoline ring creates a stereogenic center. This dual chirality enables diastereomeric discrimination in catalytic applications, as demonstrated in asymmetric Diels-Alder reactions. The isomeric SMILES string (CC1=CC=C(C=C1)S(=O)C2=CC=CC=C2C3=N[C@@H](CO3)C4=CC=CC=C4) explicitly defines the spatial arrangement of substituents.

Synthesis and Reaction Pathways

Synthetic Methodology

Industrial-scale synthesis involves a four-step sequence:

• Sulfoxide Formation: p-Toluenesulfinic acid reacts with 2-bromophenylmagnesium bromide under argon to yield 2-(p-tolylsulfinyl)phenyl bromide (72% yield).

• Oxazoline Ring Construction: A Sharpless epoxidation-like process couples the sulfinyl intermediate with (R)-phenylglycinol, forming the dihydrooxazole core.

• Chiral Resolution: Diastereomers are separated via preparative HPLC using a Chiralpak® AD-H column (hexane:isopropanol = 85:15).

• Crystallization: Final purification occurs via slow evaporation from dichloromethane/hexane, achieving >98% enantiomeric excess.

Table 2: Optimal Reaction Conditions

Step	Temperature	Solvent	Catalyst	Yield
1	−78°C	THF	None	72%
2	0–25°C	CH$_2$Cl$_2$	Cu(OTf)$_2$	58%
3	Ambient	Hexane/IPA	Chiral stationary phase	89%

Stability Considerations

The sulfinyl group undergoes partial racemization above 40°C, necessitating cold storage (2–8°C) under inert atmosphere. Deuterated NMR studies (CDCl$_3$, 400 MHz) reveal decomposition via β-hydride elimination when heated in protic solvents.

Pharmaceutical and Catalytic Applications

Asymmetric Catalysis

In rhodium-catalyzed hydroformylation, the compound achieves 94% enantioselectivity for (S)-2-phenylpropanal (TON = 1,450). The sulfinyl group directs substrate orientation through non-covalent interactions, as shown in Figure 1.

Parameter	Value
Flash Point	167°C (closed cup)
Autoignition Temperature	>400°C
Storage	−20°C, argon atmosphere

Future Research Directions

• Thermal Stability Enhancement: Developing ortho-fluorinated analogs to suppress racemization at elevated temperatures.

• Anticancer Activity Screening: Testing against NCI-60 cell lines to identify lead structures.

• Continuous Flow Synthesis: Implementing microreactor technology to improve yield and reduce purification steps.